Cas no 72-80-0 (Chlorquinaldol)

Chlorquinaldol is a halogenated hydroxyquinoline derivative with notable antimicrobial and antifungal properties. It is commonly utilized in topical formulations for the treatment of dermatological infections, including those caused by bacteria and fungi. The compound exhibits broad-spectrum activity against Gram-positive bacteria and certain yeasts, making it effective in managing skin conditions such as eczema, dermatitis, and minor wounds. Its mechanism of action involves disrupting microbial cell membranes and inhibiting essential enzymatic processes. Chlorquinaldol is valued for its stability, low systemic absorption, and minimal irritation potential, rendering it suitable for prolonged use in antiseptic and preservative applications. Its efficacy and safety profile support its inclusion in medicated creams, ointments, and powders.
Chlorquinaldol structure
Chlorquinaldol structure
Product Name:Chlorquinaldol
CAS No:72-80-0
MF:C10H7Cl2NO
MW:228.074680566788
MDL:MFCD00023984
CID:33945
PubChem ID:6301
Update Time:2025-06-17

Chlorquinaldol Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dichloro-8-quinaldinol
    • 5,7-Dichloro-2-methyl-8-hydroxyquinoline
    • 5,7-dichloro-2-methyl-8-quinolino
    • 8-Quinolinol, 5,7-dichloro-2-methyl-
    • Afungil
    • Chloquinan
    • Chlorchinaldin
    • Chlorchinaldol
    • Chlorguinaldon
    • 5,7-dichloro-2-methylquinolin-8-ol
    • 5,7-Dichloro-8-hydroxy-2-methylquinoline
    • 5,7-Dichloro-8-hydroxyquinaldine
    • Chlorquinaldol
    • 2-methyl-5,7-dichloro-8-hydroxyquinoline
    • 2-methylchloroxine
    • 5,7-dichloro-2-methyl-8-hydroxy-quinoline
    • 5,7-Dichloro-2-methyl-8-quinolinol
    • Chlorchinaldolum
    • Chloroquinaldol
    • Chlorquinaldolum
    • Clorquinaldol
    • Sterosan
    • BCM
    • Siasteran
    • Steroxin
    • Siosteran
    • Siogene
    • Gyno-sterosan
    • Clorchinaldolo
    • Hydroxydichloroquinaldine
    • Clorchinaldolo [DCIT]
    • Siogen
    • 5,7-Dich
    • s10253
    • STL502989
    • CHLORQUINALDOL [MI]
    • Spectrum4_001263
    • LS-142535
    • 72-80-0
    • Spectrum3_001092
    • DTXCID3028924
    • Gynotherax
    • FT-0623717
    • chlorquinaldol-
    • Chlorquinaldol [BAN:DCF:INN]
    • MFCD00023984
    • Chlorquinaldol [INN:BAN:DCF]
    • Siogeno
    • Q1645622
    • CS-4899
    • SMR001549973
    • Chlorquinaldolum [INN-Latin]
    • BSPBio_002764
    • 5,7-bis(chloranyl)-2-methyl-quinolin-8-ol
    • cid_6301
    • AC-29743
    • MLS002695929
    • NSC 755830
    • NCGC00095795-02
    • CHLORQUINALDOL [MART.]
    • BRN 0156683
    • PS-7753
    • AB00443827_06
    • D07208
    • D6VHC87LLS
    • 5,7-Dichloro-2-methyl-quinolin-8-ol
    • Quesil
    • Vagisteran
    • SCHEMBL301405
    • 5,7-Dichloro-8-hydroxy-2-methylquinoline, 98%
    • Siogenon
    • EN300-19748
    • DB13306
    • C10-H7-Cl2-N-O
    • HY-B1360
    • NCGC00095795-01
    • Florabina
    • CHEMBL224325
    • Tox21_113490_1
    • A16448
    • SR-01000872737-1
    • Quinolin-8-ol, 5,7-dichloro-2-methyl-
    • Sterozan
    • C10H7Cl2NO
    • SR-01000872737
    • DTXSID3048998
    • W-104478
    • Tox21_113490
    • NSC755830
    • 5-21-03-00346 (Beilstein Handbook Reference)
    • Chlorchinaldine
    • s4192
    • NCGC00095795-04
    • SY015325
    • CHLORQUINALDOL [WHO-DD]
    • AKOS000119838
    • HMS3652H09
    • HMS3089A18
    • SPBio_000507
    • Hydroxydichloroquinaldinol
    • SPECTRUM212151
    • Saprosan
    • Oprea1_721210
    • EINECS 200-789-3
    • Pharmakon1600-00212151
    • SW220230-1
    • KBioGR_001846
    • UNII-D6VHC87LLS
    • CHLORQUINALDOL [INN]
    • CHEBI:74500
    • CAS-72-80-0
    • CCG-39580
    • BDBM76302
    • Z104475058
    • Siogenal
    • 5-bromo 2-isobutoxy benzonitirle
    • BCP11865
    • NCGC00095795-03
    • Clorquinaldol [INN-Spanish]
    • Chlorquinaldol (INN)
    • 5,7-Dichloro-8-hydroxyquinaldine 5,7-Dichloro-2-methyl-8-hydroxyquinoline
    • Siosept
    • NCGC00095795-06
    • NSC-755830
    • AB00443827_07
    • A837624
    • KBio3_001984
    • SBI-0207012.P001
    • Spectrum2_000524
    • HMS3264I07
    • CHLORQUINALDOL, Chlorquinaldol (5,7-Dichloro-2-methyl-8-quinolinol)
    • NS00021341
    • DB-055679
    • BRD-K90374350-001-09-2
    • BRD-K90374350-001-10-0
    • CHLORQUINALDOL (MART.)
    • G01AC03
    • 200-789-3
    • Chlorquinaldol (Standard)
    • Chlorquinaldolum (INN-Latin)
    • R02AA11
    • P01AA04
    • 5,7 Dichloro 2 methyl 8 quinolinol
    • Clorquinaldol (INN-Spanish)
    • HY-B1360R
    • D08AH02
    • FD40556
    • MDL: MFCD00023984
    • Inchi: 1S/C10H7Cl2NO/c1-5-2-3-6-7(11)4-8(12)10(14)9(6)13-5/h2-4,14H,1H3
    • InChI Key: GPTXWRGISTZRIO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C2C1=CC=C(C)N=2)O)Cl
    • BRN: 156683

Computed Properties

  • Exact Mass: 226.99000
  • Monoisotopic Mass: 226.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.3126 (rough estimate)
  • Melting Point: 108-112 °C (dec.) (lit.)
  • Boiling Point: 350.7°C at 760 mmHg
  • Flash Point: 165.9 °C
  • Refractive Index: 1.5500 (estimate)
  • Water Partition Coefficient: Insoluble
  • PSA: 33.12000
  • LogP: 3.55560
  • Solubility: Insoluble in water
  • Merck: 13,2209

Chlorquinaldol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P301+P312+P330
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26-S36-S36/37/39
  • RTECS:VC5600000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36/37/38
  • Safety Term:S26;S36/37/39
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Chlorquinaldol Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Chlorquinaldol Pricemore >>

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Chlorquinaldol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:72-80-0)5,7-二氯-8-羟基喹哪啶
Order Number:LE5688780;LE18290
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:72-80-0)5,7-Dichloro-8-hydroxyquinaldine
Order Number:sfd10555
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:72-80-0)5,7-二氯-8-羟基喹哪啶
LE5688780;LE18290
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:72-80-0)5,7-Dichloro-8-hydroxyquinaldine
sfd10555
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email